Cas no 2418721-67-0 (3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid)

• Product Name: 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid
• CAS No: 2418721-67-0
• MF: C₈H₆F₂O₇S₂
• MW: 316.255847454071
• CID: 5679024
• PubChem ID: 165772329
• Update Time: 2025-08-04

3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26627619
• 3-(fluorosulfonyl)-5-[(fluorosulfonyl)oxy]-2-methylbenzoic acid
• 2418721-67-0
• 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid

• Inchi： 1S/C8H6F2O7S2/c1-4-6(8(11)12)2-5(17-19(10,15)16)3-7(4)18(9,13)14/h2-3H,1H3,(H,11,12)
• InChI Key： FNISABVEJNVFQH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C(=O)O)C=1C)OS(=O)(=O)F)(=O)(=O)F

Computed Properties

• Exact Mass: 315.95230120g/mol
• Monoisotopic Mass: 315.95230120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 132Ų

Additional information on 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid

3-(Fluorosulfonyl)-5-(Fluorosulfonyl)oxy-2-methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2418721-67-0, known as 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes two fluorosulfonyl groups attached to a benzoic acid backbone. The presence of these groups imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid involves a series of carefully controlled reactions, including fluorination and sulfonation processes. Recent advancements in fluorination techniques have enabled the precise placement of these groups on the aromatic ring, ensuring high purity and stability of the final product. The methyl group at the 2-position further enhances the molecule's versatility, allowing for additional functionalization if required.

One of the most notable features of this compound is its exceptional thermal stability and chemical resistance. These properties make it an ideal candidate for use in high-performance materials, such as advanced polymers and coatings. Additionally, the fluorosulfonyl groups contribute to its strong electron-withdrawing effects, which can be leveraged in electronic applications, including the development of novel semiconductors and optoelectronic devices.

Recent studies have also explored the potential of 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid in drug discovery. Its unique electronic properties make it a promising lead compound for designing bioactive molecules with specific pharmacological profiles. Researchers have reported that this compound exhibits selective inhibition against certain enzymes, suggesting its potential role in therapeutic interventions.

In terms of environmental impact, this compound has been shown to degrade under specific conditions, minimizing its ecological footprint. However, further research is needed to fully understand its biodegradation pathways and long-term effects on ecosystems.

The growing interest in 3-(fluorosulfonyl)-5-(fluorosulfonyl)oxy-2-methylbenzoic acid is driven by its diverse applications across multiple disciplines. As scientific research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.